Cas no 1065073-38-2 (methyl(1,3-oxazol-4-ylmethyl)amine)

Methyl(1,3-oxazol-4-ylmethyl)amine is a heterocyclic amine derivative featuring a 1,3-oxazole core, which is of interest in pharmaceutical and agrochemical research due to its structural versatility. The compound’s oxazole moiety imparts electron-rich properties, enhancing its utility as a building block in medicinal chemistry for the synthesis of bioactive molecules. Its amine functionality allows for further functionalization, making it a valuable intermediate in the development of ligands, catalysts, and small-molecule therapeutics. The compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations, offering researchers a flexible scaffold for diverse applications in drug discovery and material science.
methyl(1,3-oxazol-4-ylmethyl)amine structure
1065073-38-2 structure
Product Name:methyl(1,3-oxazol-4-ylmethyl)amine
CAS No:1065073-38-2
MF:C5H8N2O
MW:112.129820823669
CID:2624183
PubChem ID:20806718
Update Time:2025-05-27

methyl(1,3-oxazol-4-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

    • methyl(1,3-oxazol-4-ylmethyl)amine
    • 4-OXAZOLEMETHANAMINE, N-METHYL-
    • DB-418642
    • DTXSID00609870
    • SCHEMBL13949577
    • AKOS017516607
    • methyl[(1,3-oxazol-4-yl)methyl]amine
    • EN300-1246672
    • 4-[(Methylamino)methyl]-1,3-oxazole
    • F1905-0094
    • N-METHYL-1-(1,3-OXAZOL-4-YL)METHANAMINE
    • N-METHYL-4-OXAZOLEMETHANAMINE
    • 1065073-38-2
    • AB63386
    • Inchi： 1S/C5H8N2O/c1-6-2-5-3-8-4-7-5/h3-4,6H,2H2,1H3
    • InChI Key： VCVSKQNPBCXRAM-UHFFFAOYSA-N
    • SMILES： O1C=NC(=C1)CNC

Computed Properties

  • Exact Mass: 112.063662883g/mol
  • Monoisotopic Mass: 112.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 67.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 38.1Ų

methyl(1,3-oxazol-4-ylmethyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M295811-100mg
methyl(1,3-oxazol-4-ylmethyl)amine
 1065073-38-2
100mg
 $ 160.00 2022-06-04
TRC
M295811-500mg
methyl(1,3-oxazol-4-ylmethyl)amine
 1065073-38-2
500mg
 $ 590.00 2022-06-04
TRC
M295811-1g
methyl(1,3-oxazol-4-ylmethyl)amine
 1065073-38-2
1g
 $ 910.00 2022-06-04
Enamine
EN300-1246672-0.05g
methyl[(1,3-oxazol-4-yl)methyl]amine
 1065073-38-2 95.0%
0.05g
 $732.0 2025-02-21
Enamine
EN300-1246672-0.1g
methyl[(1,3-oxazol-4-yl)methyl]amine
 1065073-38-2 95.0%
0.1g
 $767.0 2025-02-21
Enamine
EN300-1246672-0.25g
methyl[(1,3-oxazol-4-yl)methyl]amine
 1065073-38-2 95.0%
0.25g
 $801.0 2025-02-21
Enamine
EN300-1246672-0.5g
methyl[(1,3-oxazol-4-yl)methyl]amine
 1065073-38-2 95.0%
0.5g
 $836.0 2025-02-21
Enamine
EN300-1246672-1.0g
methyl[(1,3-oxazol-4-yl)methyl]amine
 1065073-38-2 95.0%
1.0g
 $871.0 2025-02-21
Enamine
EN300-1246672-2.5g
methyl[(1,3-oxazol-4-yl)methyl]amine
 1065073-38-2 95.0%
2.5g
 $1707.0 2025-02-21
Enamine
EN300-1246672-5.0g
methyl[(1,3-oxazol-4-yl)methyl]amine
 1065073-38-2 95.0%
5.0g
 $2525.0 2025-02-21

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